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Compound of Interest

2'.4'-Dichloro-5'-
Compound Name:
fluoroacetophenone

cat. No.: B1331288

An In-depth Technical Guide to 2',4'-Dichloro-5'-
fluoroacetophenone

For Researchers, Scientists, and Drug Development Professionals

Introduction

2'.4'-Dichloro-5'-fluoroacetophenone is a halogenated aromatic ketone that serves as a
critical intermediate in the synthesis of a variety of complex organic molecules.[1][2] Its
strategic placement of chlorine and fluorine atoms on the phenyl ring enhances its reactivity,
making it a valuable building block, particularly in the pharmaceutical and agrochemical
industries.[1][3] This compound is notably a key precursor for the synthesis of third-generation
fluoroquinolone antibiotics, such as Ciprofloxacin and Enoxacin.[4] Its utility also extends to the
development of potent herbicides and fungicides, where the halogenated structure contributes
to the stability and efficacy of the final products.[2][3] This guide provides a comprehensive
overview of its chemical structure, properties, synthesis, and safety protocols.

Chemical Structure and Properties

The molecular structure of 2',4'-Dichloro-5'-fluoroacetophenone consists of an
acetophenone core substituted with two chlorine atoms at the 2' and 4' positions and a fluorine
atom at the 5' position.
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Caption: 2D Chemical Structure of 2',4'-Dichloro-5'-fluoroacetophenone.

Identifiers and Descriptors

The following table summarizes the key identifiers for 2',4'-Dichloro-5'-fluoroacetophenone.

Identifier Value Citation

CAS Number 704-10-9 [3]

Molecular Formula CsHsCl2FO [3]

Molecular Weight 207.03 g/mol [3]
1-(2,4-dichloro-5-

IUPAC Name [4]
fluorophenyl)ethanone
DCFA, 2,4-Dichloro-5-

Synonyms [4]
fluorohypnone
1S/C8H5CI2FO/c1-4(12)5-2-

InChl [5]I6]
8(11)7(10)3-6(5)9/h2-3H,1H3
FAKJFAMIABOKBW-

InChlKey [51[6]

UHFFFAOYSA-N

CC(=0)C1=CC(=C(C=C1CI)Cl
)F

Canonical SMILES

[4]

Physical and Chemical Properties

This table outlines the key physical and chemical properties of the compound.
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Property Value Citation
White to light yellow crystalline

Appearance _ [4][7]
solid or powder.

Melting Point 33-36 °C [8]

Boiling Point 167 °C (at 760 mmHgQ) [5]

112-115 °C (at 5 mmHg)

[7]

Density

1.425 g/mL at 25 °C

[5]

Refractive Index

n20/D 1.546

[5]

Flash Point 113 °C (235.4 °F) - closed cup [5]
- Sparingly soluble in water.
Solubility ) ) [419]
Soluble in organic solvents.
Store in a dry, cool, well-
ventilated place. Keep
Storage container tightly closed. Argon [5]

charged and protected from

light are recommended.

Spectral Data

Characterization of 2',4'-Dichloro-5'-fluoroacetophenone is typically performed using

standard spectroscopic methods. While specific spectral data with peak assignments are not

widely available in public databases, supplier and chemical information sites confirm that *H

NMR, 8C NMR, IR, and Mass Spectrometry (MS) are standard techniques used for its

analysis.[4][6]

Synthesis and Manufacturing

The primary route for synthesizing 2',4'-Dichloro-5'-fluoroacetophenone is through the

Friedel-Crafts acylation of 1,3-dichloro-4-fluorobenzene. Alternative multi-step syntheses

starting from other precursors like 3,4-dichloronitrobenzene have also been developed.[4]
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Caption: Generalized workflow for the synthesis of 2',4'-Dichloro-5'-fluoroacetophenone.

Experimental Protocol: Friedel-Crafts Acylation

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1331288?utm_src=pdf-body-img
https://www.benchchem.com/product/b1331288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1331288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following protocol is a representative method for the laboratory synthesis of 2',4'-Dichloro-
5'-fluoroacetophenone.[7]

Materials:

1,3-Dichloro-4-fluorobenzene

Acetyl chloride

Anhydrous aluminum chloride (AICI3)

5% Hydrochloric acid solution

Inert solvent (e.g., dichloroethylene)

Standard laboratory glassware (four-necked flask, dropping funnel, condenser)
Procedure:

e Reaction Setup: A 1000 mL four-necked flask is charged with 1,3-dichloro-4-fluorobenzene
and cooled to approximately 20°C.

o Catalyst Addition: Anhydrous aluminum chloride is added to the flask while maintaining the
temperature between 20-30°C.

» Acylating Agent Addition: Acetyl chloride is added dropwise over a period of 2 to 3 hours,
ensuring the temperature remains controlled.

e Reaction Heating: The reaction mixture is gradually heated to 40°C and held for 30 minutes,
then slowly warmed to 70°C for 1-2 hours, and finally heated to 110°C (+2°C) for 3-4 hours
to drive the reaction to completion.

o Hydrolysis: After the reaction is complete, the mixture is cooled to room temperature. A 5%
hydrochloric acid solution is then added, and the mixture is heated to 80-90°C for 2-3 hours
to hydrolyze the aluminum chloride complex.

o Work-up and Purification: The product is cooled, and the organic phase is separated. This
organic layer is washed until neutral. The final product is purified by distillation and
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subsequent recrystallization to yield 2',4'-dichloro-5'-fluoroacetophenone with high purity
(e.g., 99.8%).

Applications in Research and Development

As a key intermediate, 2',4'-Dichloro-5'-fluoroacetophenone is primarily utilized in the
following areas:

o Pharmaceutical Synthesis: It is an essential building block for producing third-generation
fluoroquinolone antibiotics, which are broad-spectrum antibacterial agents.[4] It is also used
in the development of other biologically active molecules, including potential anti-
inflammatory and analgesic drugs.[3]

e Agrochemical Development: The compound is used in the formulation of modern herbicides,
insecticides, and pesticides, contributing to crop protection and enhanced agricultural yields.

[2][3]

o Chemical Research: In a laboratory setting, it serves as a versatile reagent in organic
synthesis to introduce the 2,4-dichloro-5-fluorophenyl moiety into novel compounds.[3][4]

Safety and Handling

2'.4'-Dichloro-5'-fluoroacetophenone is classified as an irritant and requires careful handling
in a well-ventilated area.[4][5]

GHS Hazard Information

Hazard Class Category Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. . H319: Causes serious eye
Serious Eye Damage/Irritation Category 2

irritation
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation

Citations for all data in the table:[4][5]
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e Pictogram: GHSO07 (Exclamation Mark)[5]

 Signal Word: Warning[5]

Precautionary Measures

e Prevention: Wear protective gloves, eye protection, and face protection. Avoid breathing
dust, fumes, or vapors. Use only outdoors or in a well-ventilated area. Wash skin thoroughly
after handling.[5]

« Response:

o If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical
advice.[5]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[5]

o If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison
center or doctor if you feel unwell.[5]

o Personal Protective Equipment (PPE): Recommended PPE includes an N95 dust mask,
chemical safety goggles or eyeshields, and impervious gloves.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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